Cas no 1206102-08-0 (methyl 3-(benzyloxy)-1-(2,2-dihydroxyethyl)-4-oxo-1,4-dihydropyridine-2-carboxylate)

• Product Name: methyl 3-(benzyloxy)-1-(2,2-dihydroxyethyl)-4-oxo-1,4-dihydropyridine-2-carboxylate
• CAS No: 1206102-08-0
• MF: C₁₆H₁₇NO₆
• MW: 319.309284925461
• MDL: MFCD28405600
• CID: 2084484
• PubChem ID: 46239164
• Update Time: 2025-04-21

methyl 3-(benzyloxy)-1-(2,2-dihydroxyethyl)-4-oxo-1,4-dihydropyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(benzyloxy)-1-(2,2-dihydroxyethyl)-4-oxo-1,4-dihydropyridine-2-carboxylate
• 2-​Pyridinecarboxylic acid, 1-​(2,​2-​dihydroxyethyl)​-​1,​4-​dihydro-​4-​oxo-​3-​(phenylmethoxy)​-​, methyl ester
• methyl 3-(benzyloxy)-1,4-dihydro-1-(2,2-dihydroxyethyl)-4-oxopyridine-2-carboxylate
• CS-0454010
• methyl 1-(2,2-dihydroxyethyl)-4-oxo-3-phenylmethoxypyridine-2-carboxylate
• Dolutegravir Intermediate
• methyl3-(benzyloxy)-1-(2,2-dihydroxyethyl)-4-oxo-1,4-dihydropyridine-2-carboxylate
• 1206102-08-0
• AC-28375
• SCHEMBL1842254
• DA-32833
• F11968
• MFCD28405600
• BCP31655

• MDL： MFCD28405600
• Inchi： 1S/C16H17NO6/c1-22-16(21)14-15(23-10-11-5-3-2-4-6-11)12(18)7-8-17(14)9-13(19)20/h2-8,13,19-20H,9-10H2,1H3
• InChI Key： BQVRPJBLLRHDAM-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C(C=CN(C=1C(=O)OC)CC(O)O)=O

Computed Properties

• Exact Mass: 319.10558726Da
• Monoisotopic Mass: 319.10558726Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 96.3Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (1 g/l) (25 º C),

methyl 3-(benzyloxy)-1-(2,2-dihydroxyethyl)-4-oxo-1,4-dihydropyridine-2-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P280-P301+P312-P302+P352-P305+P351+P338
• Storage Condition：(BD450044)